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Compound of Interest

Compound Name: Cyclohexanone-d10

This document provides essential safety and logistical information for the proper disposal of
Cyclohexanone-d10, a deuterated analog of cyclohexanone used in various research and
analytical applications.[1] Adherence to these procedures is critical to ensure personnel safety
and compliance with environmental regulations.

Immediate Safety Precautions and Hazard
Identification

Cyclohexanone-d10 is a flammable liquid and vapor that poses several health risks.[2][3][4][5]
[6] It is harmful if swallowed, inhaled, or absorbed through the skin, and can cause serious eye
damage.[2]

Personal Protective Equipment (PPE): Before handling Cyclohexanone-d10, ensure the
following PPE is worn:

o Eye Protection: Chemical safety goggles or a face shield.[2]

e Hand Protection: Handle with gloves. Dispose of contaminated gloves after use in
accordance with applicable laws and good laboratory practices.[2]

» Skin and Body Protection: Wear impervious clothing to prevent skin contact. The type of
protective equipment must be selected according to the concentration and amount of the
dangerous substance at the specific workplace.[2]
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» Respiratory Protection: Use only in a well-ventilated area or under a fume hood.[1] If
ventilation is inadequate, use suitable respiratory protection.[6]

Chemical and Physical Properties

Understanding the properties of Cyclohexanone-d10 is essential for safe handling and

disposal.
Property Value
CAS Number 51209-49-5[2][3]
Molecular Formula C6D100[2][3]
Molecular Weight 108.20 g/mol [3]
Appearance Colorless liquid[2]
Odor Mint-like[2]
Boiling Point 155 °C (311 °F)[2]
Melting Point -47 °C (-53 °F)[2]
Flash Point 44 °C (111 °PF)[2]
Density 1.044 g/mL at 25 °C
Solubility in Water 86 g/L[2]

Step-by-Step Disposal Procedure

The proper disposal of Cyclohexanone-d10 waste must be handled by a licensed professional
waste disposal service.[2] The following steps outline the general procedure for preparing the
waste for collection.

Step 1: Waste Segregation and Collection

o Collect all Cyclohexanone-d10 waste, including contaminated materials, in a designated
and properly labeled hazardous waste container.
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e Do not mix with other incompatible waste streams. Cyclohexanone-d10 is incompatible with
strong oxidizing agents.[2]

Step 2: Container Management
e Use a suitable, closed container for waste accumulation.[2]
e Ensure the container is properly sealed to prevent leaks or vapor release.

o Label the container clearly as "Hazardous Waste" and include the full chemical name:
"Cyclohexanone-d10".

Step 3: Storage of Waste

» Store the waste container in a cool, dry, and well-ventilated area away from heat, sparks,
open flames, and other ignition sources.[1][2]

e The storage area should be designated for flammable liquid waste.
Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.

e Provide them with the Safety Data Sheet (SDS) for Cyclohexanone-d10.

o Follow all local, state, and federal regulations for hazardous waste disposal.[7]
Spill Management Protocol

In the event of a spill, follow these procedures immediately:

Step 1: Evacuate and Secure the Area

o Evacuate all non-essential personnel from the spill area.

» Eliminate all ignition sources, such as open flames, sparks, and hot surfaces.[7]

Step 2: Absorb the Spill
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o Wear the appropriate PPE as outlined in Section 1.

o Absorb the spilled liquid with an inert, non-combustible absorbent material such as
vermiculite, dry sand, or earth.[1][7]

Step 3: Collect and Containerize

o Carefully collect the absorbent material and place it into a suitable, closed container for
disposal as hazardous waste.[2][7]

Step 4: Decontaminate the Area
o Ventilate the area and wash the spill site after the clean-up is complete.[7]
Step 5: Dispose of Waste

o Label the container with the absorbed spill material as "Hazardous Waste: Cyclohexanone-
d10 spill debris" and arrange for its disposal through a licensed professional waste disposal
service.[2]
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Caption: Logical workflow for the proper disposal of Cyclohexanone-d10 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Cyclohexanone-d10: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056445#cyclohexanone-d10-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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